Cas no 26020-48-4 (3,4,5-Trichloro-2-thiophenecarboxylic Acid)

• Product Name: 3,4,5-Trichloro-2-thiophenecarboxylic Acid
• CAS No: 26020-48-4
• MF: C₅HCl₃O₂S
• MW: 231.48423743248
• MDL: MFCD00092429
• CID: 88638
• PubChem ID: 4168584
• Update Time: 2025-04-18

3,4,5-Trichloro-2-thiophenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trichlorothiophene-2-carboxylic acid
• 3,4,5-trichloro-2-Thiophenecarboxylic acid
• 2-Carboxy-3,4,5-trichlorothiophene
• 3,4,5-Trichlor-2-thiophencarbonsaeure
• 3,4,5-trichloro-thiophene-2-carboxylic acid
• trichloro-2-thiophene carboxylic acid
• trichloro-thiophene-2-carboxylic acid
• FVFYTPFJDMYLJS-UHFFFAOYSA-N
• VT20165
• FCH1320498
• SY247159
• ST50408343
• 3,4,5-trichlorothio-phene-2-carboxylic acid
• 3,4,5-tris(chloranyl)thiophene-2-carboxylic acid
• A818141
• 26020-48-4
• DTXSID20400205
• FT-0614133
• AC5753
• AS-65369
• AKOS024318943
• SCHEMBL978687
• MFCD00092429
• trichlorothiophene-2-carboxylic acid
• 3,4,5-trichlorothiophene-2-carboxylicAcid
• BCP30049
• CS-0157950
• DB-046817
• 3,4,5-Trichloro-2-thiophenecarboxylic Acid

• MDL： MFCD00092429
• Inchi： 1S/C5HCl3O2S/c6-1-2(7)4(8)11-3(1)5(9)10/h(H,9,10)
• InChI Key： FVFYTPFJDMYLJS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(SC=1C(=O)O)Cl)Cl
• BRN： 155175

Computed Properties

• Exact Mass: 229.87600
• Monoisotopic Mass: 229.876
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5
• XLogP3: 3.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.818
• Melting Point: 226-228°C
• Boiling Point: NA
• Flash Point: 156.7°C
• Refractive Index: 1.646
• Water Partition Coefficient: Insoluble in water.
• PSA: 65.54000
• LogP: 3.40650
• Solubility: Not determined

3,4,5-Trichloro-2-thiophenecarboxylic Acid Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids